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Compound of Interest

Compound Name: Artemisinin-13C,d4

Cat. No.: B12364461 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercially available sources of

Artemisinin-13C,d4 and its closely related analogue, Dihydroartemisinin-13C,d4. These

stable isotope-labeled compounds are critical tools for researchers in pharmacology, drug

metabolism, and clinical chemistry, enabling precise quantification and pharmacokinetic studies

of artemisinin and its derivatives. This document outlines the technical specifications of these

compounds from various suppliers, details experimental protocols for their use, and provides

visual representations of relevant biological pathways and analytical workflows.

Commercially Available Sources and Specifications
Artemisinin-13C,d4 and Dihydroartemisinin-13C,d4 are available from several specialized

chemical suppliers. The following tables summarize the key quantitative data for these

products, facilitating a clear comparison for procurement and experimental design.

Table 1: Commercial Sources of Artemisinin-13C,d4
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Supplier
Product
Name

Catalog
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity

MedchemExp

ress

Artemisinin-

13C,d4
HY-B0094S3

C₁₄¹³CH₁₈D₄

O₅
287.35 ≥98%

InvivoChem
Artemisinin-

13C,d4
Varies

C₁₄¹³CH₁₈D₄

O₅
287.35 ≥98%[1]

Table 2: Commercial Sources of Dihydroartemisinin-13C,d4

Supplier Product Name
Catalog
Number

Molecular
Formula

Molecular
Weight ( g/mol
)

Clearsynth

Dihydro

Artemisinin-

13C,d4

CS-T-101526 C₁₄¹³CH₂₀D₄O₅ 289.37

LGC Standards

Dihydro

Artemisinin-

13C,d4

TRC-D448363 ¹³CC₁₄D₄H₂₀O₅ 289.365

Simson Pharma
Dihydroartemisini

n-13C, D4
A200011 C₁₄¹³CH₂₀D₄O₅ 289.37

Alentris

Research

Dihydroartemisini

n-13C,D4
ALN-A055D03 C₁₄¹³CH₂₀D₄O₅ 289.4

Experimental Protocols
The primary application of Artemisinin-13C,d4 is as an internal standard in quantitative

bioanalysis by liquid chromatography-mass spectrometry (LC-MS/MS). The following is a

representative protocol for the quantification of artemisinin in human plasma, compiled from

established methodologies.[1][2][3]
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Protocol: Quantification of Artemisinin in Human Plasma
using LC-MS/MS with Artemisinin-13C,d4 as an Internal
Standard
1. Materials and Reagents:

Artemisinin (analyte)

Artemisinin-13C,d4 (internal standard, IS)

Human plasma (with anticoagulant, e.g., K₃EDTA or heparin)

Acetonitrile (HPLC grade)

Ammonium acetate (LC-MS grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB) or protein precipitation reagents.

2. Preparation of Stock and Working Solutions:

Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve artemisinin in methanol or

acetonitrile.

Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve Artemisinin-
13C,d4 in methanol or acetonitrile.

Working Solutions: Prepare serial dilutions of the analyte stock solution in a suitable solvent

(e.g., 50:50 acetonitrile:water) to create calibration standards and quality control (QC)

samples. Prepare a working solution of the internal standard at an appropriate concentration.

3. Sample Preparation (Solid Phase Extraction):

Thaw plasma samples on ice.
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To 50 µL of plasma, add 50 µL of the internal standard working solution.[1]

Condition the SPE cartridge with methanol followed by water.

Load the plasma sample onto the SPE cartridge.

Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water).

Elute the analyte and internal standard with a stronger organic solvent (e.g., acetonitrile or

methanol).

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Conditions:

LC System: A high-performance liquid chromatography system.

Column: A C18 reversed-phase column (e.g., Hypersil Gold C18, 100 mm × 2.1 mm, 5 µm).

[1]

Mobile Phase: A gradient or isocratic mixture of acetonitrile and an aqueous buffer (e.g., 10

mM ammonium acetate with 0.1% formic acid). A typical starting condition could be 50:50

acetonitrile:aqueous buffer.[1]

Flow Rate: 0.5 mL/min.[1]

Injection Volume: 5-10 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

MRM Transitions:

Artemisinin: Monitor the transition of the precursor ion to a specific product ion (e.g., m/z

283.1 -> 163.1).
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Artemisinin-13C,d4: Monitor the corresponding shifted transition (e.g., m/z 288.1 ->

167.1).

5. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the calibration standards.

Determine the concentration of artemisinin in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Mandatory Visualizations
Signaling Pathway Diagram
Artemisinin and its derivatives have been shown to exert their anticancer effects, in part, by

inhibiting the PI3K/Akt/mTOR signaling pathway. This pathway is crucial for cell proliferation,

survival, and growth.
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Artemisinin's inhibition of the PI3K/Akt signaling pathway.
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Experimental Workflow Diagram
The following diagram illustrates a typical workflow for the quantitative bioanalysis of a drug,

such as artemisinin, in a biological matrix using a stable isotope-labeled internal standard.
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Workflow for quantitative bioanalysis using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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